Cas no 2639460-12-9 (ethyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: ethyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2639460-12-9
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• CID: 5643948
• PubChem ID: 165901295
• Update Time: 2025-05-20

ethyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783449
• 2639460-12-9
• ethyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate
• ethyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C11H17F2NO2/c1-2-16-10(15)7-3-8-5-14-6-9(4-7)11(8,12)13/h7-9,14H,2-6H2,1H3
• InChI Key： VIEHBTLQOPTYSZ-UHFFFAOYSA-N
• SMILES： FC1(C2CNCC1CC(C(=O)OCC)C2)F

Computed Properties

• Exact Mass: 233.12273511g/mol
• Monoisotopic Mass: 233.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 9,9-difluoro-3-azabicyclo3.3.1nonane-7-carboxylate

Comprehensive Overview of Ethyl 9,9-Difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 2639460-12-9)

Ethyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No. 2639460-12-9) is a fluorinated heterocyclic compound with a unique bicyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 3-azabicyclo[3.3.1]nonane core with difluoro substitutions at the 9-position and an ethyl carboxylate moiety at the 7-position, offering versatile reactivity for derivatization. This compound exemplifies the growing trend of fluorine-containing bioactive molecules, a hot topic in drug discovery due to fluorine's ability to enhance metabolic stability and binding affinity.

The synthetic utility of ethyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate lies in its potential as a building block for central nervous system (CNS) therapeutics, a field where users frequently search for "novel neuroactive scaffolds" or "blood-brain barrier permeable compounds." Its bicyclic amine structure is reminiscent of tropane alkaloids, which are often explored for their neurological effects. Researchers investigating "fluorine in medicinal chemistry" or "saturated heterocycles for drug design" will find this compound particularly relevant, as it addresses both themes.

From a chemical property perspective, the difluoro groups introduce strong electronegativity, influencing the molecule's dipole moment and lipophilicity—key parameters often queried in searches like "how does fluorine affect drug solubility." The ethyl ester group provides a handle for further transformations, making it valuable for combinatorial chemistry libraries, a trending topic in AI-assisted molecular design. Computational chemists searching for "conformationally restricted amines" or "sterically hindered carboxylates" may leverage this compound's rigid bicyclo[3.3.1] skeleton for molecular modeling studies.

In the context of green chemistry trends, synthetic routes to CAS 2639460-12-9 are being optimized to reduce hazardous byproducts, aligning with frequent user queries about "sustainable fluorination methods." The compound's stability under physiological conditions (a common search term: "hydrolytic stability of ethyl esters") also makes it attractive for prodrug development. Notably, its azabicyclic motif shares structural features with FDA-approved drugs, sparking interest in patent databases for queries like "new bicyclic amine patents 2024."

Analytical characterization of ethyl 9,9-difluoro-3-azabicyclo[3.3.1]nonane-7-carboxylate typically involves advanced techniques such as NMR (particularly ¹⁹F-NMR, a hot topic in spectroscopy forums) and HRMS, addressing common researcher questions like "how to confirm fluorine positions in complex heterocycles." The compound's chirality (though not explicitly specified in the name) may also be of interest to those searching for "stereoselective synthesis of fluorinated amines."

Emerging applications in material science are another angle worth noting. The compound's potential as a fluorinated linker in MOFs (metal-organic frameworks) responds to growing searches for "fluorous porous materials." Its thermal stability (a key parameter in "high-performance polymer additives" queries) is being investigated for specialty coatings. These interdisciplinary connections enhance its visibility across scientific domains.

For suppliers and manufacturers, proper nomenclature variants like "9,9-difluoro-3-aza-bicyclo[3.3.1]nonane-7-carboxylic acid ethyl ester" (a frequent search variation) should be included in product documentation to ensure database compatibility. Storage recommendations often searched as "handling fluorinated ethyl esters" emphasize anhydrous conditions to preserve the carboxylate functionality. The compound's Hansen solubility parameters (increasingly queried for formulation development) are currently under study.

In summary, CAS 2639460-12-9 represents a compelling case study in modern fluorine chemistry, bridging pharmaceutical needs with methodological innovations. Its multifaceted applications—from privileged structures in drug discovery to advanced materials—ensure sustained relevance in scientific literature and patent landscapes, making it a compound to watch in coming years.